Cas no 1160264-67-4 (2-(4-Sec-butylphenyl)quinoline-4-carbonyl chloride)

• Product Name: 2-(4-Sec-butylphenyl)quinoline-4-carbonyl chloride
• CAS No: 1160264-67-4
• MF: C₂₀H₁₈ClNO
• MW: 323.816024303436
• MDL: MFCD03421021
• CID: 4682633
• Update Time: 2025-10-28

2-(4-Sec-butylphenyl)quinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-SEC-BUTYLPHENYL)QUINOLINE-4-CARBONYL CHLORIDE
• 2-(4-(sec-Butyl)phenyl)quinoline-4-carbonyl chloride
• 2-[4-(sec-butyl)phenyl]quinoline-4-carbonyl chloride
• BBL014504
• STL196913
• R6988
• 2-[4-(butan-2-yl)phenyl]quinoline-4-carbonyl chloride
• 4-quinolinecarbonyl chloride, 2-[4-(1-methylpropyl)phenyl]-
• 2-(4-Sec-butylphenyl)quinoline-4-carbonyl chloride

• MDL： MFCD03421021
• Inchi： 1S/C20H18ClNO/c1-3-13(2)14-8-10-15(11-9-14)19-12-17(20(21)23)16-6-4-5-7-18(16)22-19/h4-13H,3H2,1-2H3
• InChI Key： LUWWYLUUTJXUHL-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C2C=CC(=CC=2)C(C)CC)=NC2C=CC=CC=21)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 404
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(4-Sec-butylphenyl)quinoline-4-carbonyl chloride

2-(4-Sec-butylphenyl)quinoline-4-carbonyl chloride: A Comprehensive Overview

The compound 2-(4-Sec-butylphenyl)quinoline-4-carbonyl chloride (CAS No. 1160264-67-4) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of quinoline derivatives, which have been extensively studied for their unique chemical properties and biological activities. The molecule combines the structural features of a quinoline ring system with a sec-butylphenyl substituent, making it a valuable substrate for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-(4-Sec-butylphenyl)quinoline-4-carbonyl chloride through optimized reaction pathways. Researchers have focused on improving the yield and purity of this compound by employing advanced catalytic systems and green chemistry principles. The use of microwave-assisted synthesis and continuous flow reactors has significantly streamlined the production process, making it more efficient and environmentally friendly.

The structural integrity of 2-(4-Sec-butylphenyl)quinoline-4-carbonyl chloride is characterized by its aromatic quinoline core, which exhibits strong electronic conjugation and stability. The presence of the sec-butyl group at the 4-position of the phenyl ring introduces steric hindrance, which can influence the compound's reactivity and solubility properties. This feature makes it particularly useful in designing molecules with tailored physicochemical properties for specific applications.

One of the most promising applications of 2-(4-Sec-butylphenyl)quinoline-4-carbonyl chloride lies in its use as an intermediate in pharmaceutical synthesis. The carbonyl chloride functional group enables easy coupling reactions, such as those involving amines or alcohols, to form amides or esters. These derivatives have shown potential in targeting various disease states, including cancer and neurodegenerative disorders. Recent studies have highlighted the ability of quinoline-based compounds to modulate key cellular pathways, such as those involving protein kinases and transcription factors.

In addition to its pharmaceutical applications, 2-(4-Sec-butylphenyl)quinoline-4-carbonyl chloride has also found utility in materials science. The compound's aromaticity and conjugation make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers have explored its potential as a building block for constructing π-conjugated polymers with enhanced electronic properties.

The synthesis of 2-(4-Sec-butylphenyl)quinoline-4-carbonyl chloride involves a multi-step process that begins with the preparation of the corresponding quinoline derivative. Key steps include Friedel-Crafts alkylation to introduce the sec-butyl group, followed by oxidation to form the carbonyl chloride functionality. The reaction conditions are carefully optimized to ensure high selectivity and minimize side reactions.

From an environmental perspective, the handling and disposal of 2-(4-Sec-butylphenyl)quinoline-4-carbonyl chloride must adhere to standard laboratory safety protocols. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to prevent exposure and contamination during its synthesis and use.

Looking ahead, ongoing research is focused on expanding the functionalization possibilities of 2-(4-Sec-butylphenyl)quinoline-4-carbonyl chloride to unlock new applications in drug discovery and materials science. Collaborative efforts between academic institutions and industry partners are expected to accelerate the development of innovative solutions leveraging this compound's unique properties.